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An In-depth Technical Guide on the Function of Tricos-7-ene as an Animal Metabolite

Executive Summary
Tricos-7-ene, a long-chain mono-unsaturated cuticular hydrocarbon (CHC), is a pivotal animal

metabolite, primarily studied in insects. It serves a dual function: providing a crucial barrier

against desiccation and acting as a semiochemical for chemical communication. In the model

organism Drosophila melanogaster, the Z-isomer, (Z)-7-tricosene, is a well-characterized

pheromone that plays a critical role in regulating social and mating behaviors. It is synthesized

in specialized cells called oenocytes through a complex metabolic pathway involving fatty acid

synthases, elongases, desaturases, and cytochrome P450 enzymes. This guide provides a

comprehensive overview of the function, biosynthesis, and quantitative impact of tricos-7-ene,

along with detailed experimental protocols for its study and visual diagrams of its core

pathways.

Function of (Z)-7-Tricosene as a Pheromone
(Z)-7-tricosene (7-T) is a non-volatile, contact-based pheromone primarily found on the cuticle

of male Drosophila melanogaster. Its perception modulates key reproductive and social

behaviors.[1][2]

Inhibition of Male-Male Courtship: 7-T is the most efficient pheromone for preventing or

reducing homosexual courtship between males.[3] Its presence on the cuticle serves as a

chemical signal identifying an individual as male, thereby suppressing courtship attempts

from other males.[4][5]
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Stimulation of Female Mating Receptivity: For female Drosophila, 7-T acts as a chemical

stimulant or aphrodisiac.[1] The presence of 7-T on a male's cuticle increases his mating

efficiency, causing females to mate faster and more frequently.[3]

Post-Mating Anti-Aphrodisiac Role: 7-T is transferred from the male to the female during

copulation.[5] Following mating, the female not only carries the male's 7-T but is also

induced to synthesize it herself.[5] This acquired and synthesized 7-T then functions as an

anti-aphrodisiac, signaling to subsequent males that she is unreceptive and reducing further

courtship attempts.[5]

Role in Aggression: The perception of 7-T is essential for normal levels of male-male

aggression.[4] It appears to act in a hierarchical manner with other pheromones, like the

volatile 11-cis-vaccenyl acetate (cVA), to promote aggressive encounters.[6]

Biosynthesis and Metabolism
(Z)-7-tricosene is synthesized in specialized, hepatocyte-like cells called oenocytes, which are

associated with the fat body and epidermis in insects.[7][8] The biosynthetic pathway is a multi-

step process derived from fatty acid metabolism.[8][9]

Fatty Acid Synthesis: The pathway begins with the de novo synthesis of long-chain fatty

acids (LCFAs), such as palmitic acid (C16:0) and stearic acid (C18:0). This process is

catalyzed by Acetyl-CoA carboxylase (ACC) and Fatty Acid Synthase (FASN).[8]

Elongation: The LCFAs are then elongated by specific elongase enzymes, which sequentially

add two-carbon units to create very-long-chain fatty acids (VLCFAs).[8][10]

Desaturation: A key step for creating alkenes is the introduction of a double bond into the

fatty acyl-CoA chain. In Drosophila, the enzyme Desat1 introduces a double bond at the Δ9

position of a C16 or C18 precursor.[11][12] Subsequent elongation steps preserve this

double bond, ultimately placing it at the 7th carbon position in the final C23 chain.

Reduction: The resulting VLC acyl-CoA is reduced to a very-long-chain aldehyde by a fatty

acyl-CoA reductase (FAR).[8]

Oxidative Decarbonylation: In the final step, a cytochrome P450 enzyme of the CYP4G

family (e.g., Cyp4g1 in Drosophila) catalyzes the oxidative decarbonylation of the aldehyde,
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removing one carbon to form the final C23 hydrocarbon, (Z)-7-tricosene.[8][13][14]

Once synthesized, CHCs are transported via lipophorin through the hemolymph to the

epicuticle.[8][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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